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Compound of Interest

Compound Name: MI-192

Cat. No.: B15568558 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of MI-192 (CAS No. 1415340-63-4), a selective HDAC2/3

inhibitor. The following procedures are based on established safety data and general laboratory

waste management principles.

Hazard Identification and Safety Summary
Before handling or disposing of MI-192, it is crucial to be aware of its associated hazards. This

information is critical for risk assessment and for making informed decisions on waste

management.

Hazard Category Description

Acute Toxicity Harmful if swallowed.

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[1]

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents.

Combustion Products

Under fire conditions, may decompose and emit

toxic fumes, including carbon oxides and

nitrogen oxides.[2]
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Pre-Disposal and Safe Handling Protocols
Proper preparation and handling are essential to minimize risks during the waste collection

process. These steps should be followed before and during the accumulation of MI-192 waste.

1. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling MI-192
in any form (solid or in solution). This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemically resistant protective gloves.

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation.[1]

2. Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the solid compound or preparing solutions, to avoid inhalation.

[1]

3. Spill Management: In the event of a spill, take the following immediate actions:

Evacuate non-essential personnel from the area.[2]

Ensure adequate ventilation.

For liquid spills, absorb the solution with an inert, finely-powdered material like diatomite or

universal binders.[1]

For solid spills, carefully sweep or shovel the material to avoid creating dust and place it in a

suitable, closed container for disposal.[2]

Decontaminate the affected surfaces by scrubbing with alcohol.[1]

Dispose of all contaminated materials as hazardous waste according to the procedures

outlined below.[1]
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Step-by-Step MI-192 Disposal Procedure
This protocol provides a direct, procedural guide for the safe segregation, containment, and

disposal of MI-192 waste.

Step 1: Waste Segregation Segregate MI-192 waste at the point of generation. Do not mix it

with non-hazardous waste.

Solid Waste: Collect unused or expired MI-192 powder, contaminated lab materials (e.g.,

weigh boats, contaminated gloves, wipes) in a designated solid chemical waste container.

Liquid Waste: Collect solutions containing MI-192 in a dedicated liquid chemical waste

container. Avoid mixing with incompatible chemicals like strong acids, bases, or oxidizing

agents.

Sharps Waste: Any sharps (needles, scalpels) contaminated with MI-192 must be placed in a

designated, puncture-proof sharps container.

Step 2: Select Appropriate Waste Containers The choice of container is critical for safety and

compliance.

Containers must be made of a material compatible with the chemical waste.

Ensure containers are in good condition, free from leaks or damage, and have a secure,

leak-proof closure.[3]

For liquid waste, use a secondary containment system, such as a spill tray, to prevent the

spread of potential leaks.[4]

Step 3: Proper Labeling of Waste Containers Accurate and clear labeling is a regulatory

requirement and essential for safety. The label must include:

The words "Hazardous Waste".[5]

The full chemical name: MI-192 and CAS Number: 1415340-63-4.

The specific hazards associated with the waste (e.g., "Toxic," "Hazardous to the Aquatic

Environment").[5][6]
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The name and address of the generating laboratory or facility.[5]

The date when waste was first added to the container (the "accumulation start date").[5][6]

Step 4: Accumulation and Storage Store the sealed and labeled waste containers in a

designated Satellite Accumulation Area within the laboratory.

Keep the waste container closed at all times, except when adding waste.[7]

Store MI-192 waste away from incompatible materials.

Do not accumulate hazardous waste in the laboratory for more than nine months.[5]

Step 5: Arrange for Final Disposal Once the container is full or the accumulation time limit is

approaching, arrange for its collection and disposal.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[7]

Follow their specific procedures for waste pickup requests.

Never dispose of MI-192 down the drain or in the regular trash, as it is very toxic to aquatic

life.[1]

Disposal Workflow for MI-192
The following diagram illustrates the logical steps for the proper disposal of MI-192 waste.
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Caption: Workflow for the safe disposal of MI-192 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of MI-192, fostering a culture of safety and building trust

in their chemical handling practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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